Cas no 2228943-95-9 (3-(trifluoromethyl)sulfanylbenzene-1-thiol)

3-(Trifluoromethyl)sulfanylbenzene-1-thiol is a specialized organosulfur compound featuring both a trifluoromethylthio (–SCF₃) and a thiol (–SH) functional group attached to a benzene ring. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for introducing the SCF₃ moiety, which enhances metabolic stability and lipophilicity in bioactive molecules. The thiol group allows for further functionalization via nucleophilic substitution or metal-catalyzed coupling reactions. Its high purity and well-defined structure ensure consistent performance in synthetic applications. The compound is typically handled under inert conditions due to the thiol’s sensitivity to oxidation.

3-(trifluoromethyl)sulfanylbenzene-1-thiol structure

2228943-95-9 structure

Product Name:3-(trifluoromethyl)sulfanylbenzene-1-thiol

CAS No:2228943-95-9

MF:C₇H₅F₃S₂

MW:210.239809751511

CID:5918949

PubChem ID:58970795

Update Time:2025-06-07

3-(trifluoromethyl)sulfanylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- 3-(trifluoromethyl)sulfanylbenzene-1-thiol
- 3-(trifluoromethylsulfanyl)benzenethiol
- 2228943-95-9
- PQDZOLITEYZPQP-UHFFFAOYSA-N
- EN300-1962463
- SCHEMBL14409993
- 3-[(trifluoromethyl)sulfanyl]benzene-1-thiol
- Inchi： 1S/C7H5F3S2/c8-7(9,10)12-6-3-1-2-5(11)4-6/h1-4,11H
- InChI Key： PQDZOLITEYZPQP-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC=C(C=1)S

Computed Properties

Exact Mass: 209.97847699g/mol
Monoisotopic Mass: 209.97847699g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26.3Å²

3-(trifluoromethyl)sulfanylbenzene-1-thiol Pricemore >>

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Enamine	EN300-1962463-0.05g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	0.05g	$827.0	2023-09-17
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Enamine	EN300-1962463-0.5g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	0.5g	$946.0	2023-09-17
Enamine	EN300-1962463-1.0g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	1g	$986.0	2023-06-01
Enamine	EN300-1962463-2.5g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	2.5g	$1931.0	2023-09-17
Enamine	EN300-1962463-5.0g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	5g	$2858.0	2023-06-01
Enamine	EN300-1962463-10.0g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	10g	$4236.0	2023-06-01
Enamine	EN300-1962463-1g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	1g	$986.0	2023-09-17
Enamine	EN300-1962463-5g	3-[(trifluoromethyl)sulfanyl]benzene-1-thiol	2228943-95-9	5g	$2858.0	2023-09-17